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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document addresses the topic of pentabromotoluene and its applications in textile

manufacturing. However, a comprehensive review of publicly available data reveals a

significant lack of detailed application notes and experimental protocols for its use in this

industry. While pentabromotoluene is identified as a flame retardant, its use is heavily

restricted due to environmental and health concerns.

Overview of Pentabromotoluene
Pentabromotoluene is a brominated aromatic compound historically used as a flame retardant

in various materials, including textiles, plastics, rubber, and unsaturated polyesters.[1][2] Its

primary function is to inhibit or slow the spread of fire in combustible materials.
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Property Value

Chemical Formula C₇H₃Br₅

Molar Mass 486.62 g/mol

Appearance White to light yellow crystalline powder

Melting Point 285-286 °C

Solubility in Water Insoluble

Source:[2][3][4]

Application in Textile Manufacturing: A General
Perspective
The application of flame retardants like pentabromotoluene in textiles is a part of the chemical

finishing process.[5] This process aims to impart specific functional properties to the fabric. In

the case of flame retardancy, the goal is to meet safety standards for various end-products

such as upholstery, curtains, and protective clothing.

Due to the lack of specific protocols for pentabromotoluene, a generalized workflow for the

application of such flame retardants is presented below. It is crucial to note that this is a

hypothetical representation and does not constitute a recommendation for the use of

pentabromotoluene.

Fabric Preparation Flame Retardant Application Post-Treatment Quality Control

Scouring & Washing Drying Padding/Coating with
Pentabromotoluene Formulation Drying Curing Washing Final Drying Flame Retardancy Testing

(e.g., Vertical Flame Test)

Click to download full resolution via product page

Caption: Generalized workflow for textile flame retardant finishing.
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Health, Safety, and Regulatory Status
The use of pentabromotoluene and other brominated flame retardants is a significant concern

for human health and the environment. These substances can be persistent, bioaccumulative,

and toxic.[1] Due to these concerns, pentabromotoluene is subject to regulatory scrutiny and

is included in Restricted Substance Lists (RSLs) for textiles, such as the OEKO-TEX® ECO

PASSPORT.[6] This indicates a move towards phasing out its use in the textile industry in favor

of safer alternatives.

Lack of Detailed Experimental Data
Despite its classification as a flame retardant for textiles, detailed experimental protocols,

quantitative data on application levels, and specific methodologies for its use in textile

manufacturing are not readily available in the public domain. The hazardous nature and

regulatory restrictions on pentabromotoluene likely contribute to this lack of published

information.

Conclusion
While pentabromotoluene has been identified as a flame retardant with historical applications

in the textile industry, there is a notable absence of detailed, publicly available scientific

literature and standardized protocols for its use. The significant health, safety, and

environmental concerns associated with this compound have led to its inclusion in restricted

substance lists, and the industry is actively seeking safer, more sustainable alternatives.

Therefore, the development of detailed application notes and protocols for

pentabromotoluene is not feasible and would be contrary to current industry trends and

regulatory guidance. Professionals in the field are encouraged to focus on the research and

implementation of non-hazardous flame retardant technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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